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Compound of Interest

Compound Name: 2-Cyano-2-phenylbutanamide

Cat. No.: B020796 Get Quote

Application Notes and Protocols: 2-Cyano-2-
phenylbutanamide
These guidelines provide comprehensive instructions for the safe handling, storage, and use of

2-Cyano-2-phenylbutanamide, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is crucial for maintaining the compound's integrity

and ensuring laboratory safety.

Physicochemical Properties
The following table summarizes the known quantitative data for 2-Cyano-2-
phenylbutanamide. This information is essential for proper handling and experimental design.
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Property Value Source

Molecular Formula C₁₁H₁₂N₂O ChemNet[1]

Molecular Weight 188.23 g/mol ChemNet[1]

Density 1.128 g/cm³ ChemNet[1]

Boiling Point 362.2 °C at 760 mmHg ChemNet[1]

Flash Point 172.9 °C ChemNet[1]

Refractive Index 1.545 ChemNet[1]

Melting Point Undetermined Cayman Chemical[2]

Purity ≥98% Anax Laboratories[3]

Safety and Hazard Information
2-Cyano-2-phenylbutanamide is classified with the following hazards. All personnel should be

familiar with these risks before handling the compound.

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[4]

Skin Irritation (Category 2): Causes skin irritation.[4]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[4]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.[4]

Potential Health Effects:

Inhalation: May be harmful if inhaled.[5]

Signs and Symptoms of Exposure: May include weakness and convulsions.[5]
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Proper handling and storage are critical to maintain the stability of 2-Cyano-2-
phenylbutanamide and to protect laboratory personnel.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: Always handle in a well-ventilated area. For procedures that may generate dust

or aerosols, a certified chemical fume hood is required.[6]

Eye Protection: Wear chemical splash goggles or a face shield.

Skin Protection: Wear chemical-resistant gloves and a lab coat. Wash hands thoroughly after

handling.[6]

Respiratory Protection: If engineering controls are insufficient to control dust, use a NIOSH-

approved respirator.

3.2. Storage Conditions

Container: Keep the container tightly closed.[5]

Environment: Store in a dry, cool, and well-ventilated place.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[5][6]

3.3. Spill and Waste Disposal

Small Spills: Carefully sweep up the material, avoiding dust formation, and place it in a

suitable, labeled container for disposal.[5]

Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent the

product from entering drains.[5] Collect the material and place it in a container for disposal

according to local regulations.

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[4]
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Experimental Protocols
4.1. Preparation of Stock Solutions

Weighing: Accurately weigh the desired amount of 2-Cyano-2-phenylbutanamide in a

chemical fume hood.

Dissolution: In a suitable vial, add the appropriate solvent. Gently vortex the solution to aid

dissolution.[6] If necessary, sonicate the vial in a water bath for a few minutes until the

compound is completely dissolved.[6]

Storage of Stock Solution: For long-term storage, store the stock solution at -20°C or -80°C.

[6]

Usage: Before use, thaw the stock solution at room temperature and vortex gently to ensure

homogeneity. Avoid repeated freeze-thaw cycles to maintain the integrity of the compound.

[6]

Workflow Diagrams
The following diagrams illustrate the key workflows for handling and storing 2-Cyano-2-
phenylbutanamide.
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Caption: Safe Handling and Storage Workflow for 2-Cyano-2-phenylbutanamide.
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Spill Response Protocol
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Caption: Emergency Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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